Cas no 2138124-34-0 (1-(2-cyclopropylpropoxy)-1-(iodomethyl)-4-methylcyclohexane)

• Product Name: 1-(2-cyclopropylpropoxy)-1-(iodomethyl)-4-methylcyclohexane
• CAS No: 2138124-34-0
• MF: C₁₄H₂₅IO
• MW: 336.252177000046
• CID: 6317800
• PubChem ID: 165489245
• Update Time: 2025-11-01

1-(2-cyclopropylpropoxy)-1-(iodomethyl)-4-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylpropoxy)-1-(iodomethyl)-4-methylcyclohexane
• 2138124-34-0
• EN300-1137324

• Inchi： 1S/C14H25IO/c1-11-5-7-14(10-15,8-6-11)16-9-12(2)13-3-4-13/h11-13H,3-10H2,1-2H3
• InChI Key： RTWAZUVPSJOMNN-UHFFFAOYSA-N
• SMILES： ICC1(CCC(C)CC1)OCC(C)C1CC1

Computed Properties

• Exact Mass: 336.09501g/mol
• Monoisotopic Mass: 336.09501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-cyclopropylpropoxy)-1-(iodomethyl)-4-methylcyclohexane

Introduction to 1-(2-cyclopropylpropoxy)-1-(iodomethyl)-4-methylcyclohexane (CAS No. 2138124-34-0)

1-(2-cyclopropylpropoxy)-1-(iodomethyl)-4-methylcyclohexane, with the CAS number 2138124-34-0, is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its intricate cyclohexane ring, a cyclopropyl substituent, and an iodomethyl group, which collectively contribute to its distinct chemical behavior and reactivity.

The synthesis of 1-(2-cyclopropylpropoxy)-1-(iodomethyl)-4-methylcyclohexane involves a series of well-defined chemical reactions, including the formation of the cyclohexane ring, the introduction of the cyclopropyl and methyl groups, and the final iodination step. The detailed synthetic pathway has been extensively studied and optimized to ensure high yields and purity. Recent advancements in synthetic methodologies have further refined the process, making it more efficient and environmentally friendly.

In terms of its physical properties, 1-(2-cyclopropylpropoxy)-1-(iodomethyl)-4-methylcyclohexane is a solid at room temperature with a melting point ranging from 50 to 60°C. It is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). The compound's solubility profile makes it suitable for various chemical reactions and purification techniques, including column chromatography and recrystallization.

The chemical reactivity of 1-(2-cyclopropylpropoxy)-1-(iodomethyl)-4-methylcyclohexane is primarily influenced by the presence of the iodomethyl group. This functional group can undergo various transformations, such as nucleophilic substitution (SN2) reactions, which are crucial for synthesizing more complex molecules. Additionally, the cyclopropyl substituent can participate in ring-opening reactions, providing access to a wide range of structurally diverse compounds.

In the field of medicinal chemistry, 1-(2-cyclopropylpropoxy)-1-(iodomethyl)-4-methylcyclohexane has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its potential as a precursor for drugs targeting specific biological pathways. For instance, researchers have utilized this compound to synthesize derivatives with enhanced pharmacological properties, such as improved bioavailability and reduced toxicity. These derivatives have been evaluated in preclinical studies for their efficacy against various diseases, including cancer and neurological disorders.

Beyond medicinal applications, 1-(2-cyclopropylpropoxy)-1-(iodomethyl)-4-methylcyclohexane has also found use in materials science. Its unique structural features make it an attractive candidate for the development of advanced materials with tailored properties. For example, it can be incorporated into polymers to enhance their mechanical strength and thermal stability. Additionally, the compound's reactivity with other functional groups allows for the creation of complex molecular architectures with potential applications in nanotechnology and electronic devices.

The environmental impact of 1-(2-cyclopropylpropoxy)-1-(iodomethyl)-4-methylcyclohexane has been a subject of ongoing research. Studies have shown that proper handling and disposal methods are essential to minimize any potential environmental risks associated with its use. Green chemistry principles are increasingly being applied to the synthesis and application of this compound to ensure sustainable practices.

In conclusion, 1-(2-cyclopropylpropoxy)-1-(iodomethyl)-4-methylcyclohexane (CAS No. 2138124-34-0) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As research in this area continues to advance, it is likely that new applications and insights will emerge, further expanding the scope of its utility.